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An In-depth Technical Guide to H-HomoArg-OH.HCl for Researchers, Scientists, and Drug

Development Professionals

Abstract
L-Homoarginine hydrochloride (H-HomoArg-OH.HCl) is a non-proteinogenic amino acid that

serves as a specific inhibitor of liver-type alkaline phosphatase and plays a significant role in

cardiovascular health.[1] Structurally similar to L-arginine, it influences nitric oxide (NO)

availability, a key signaling molecule in various physiological processes. This document

provides a comprehensive overview of the chemical structure, physicochemical properties,

biological functions, and relevant experimental protocols for H-HomoArg-OH.HCl, tailored for

professionals in research and drug development.

Chemical Structure and Identification
L-Homoarginine is an α-amino acid that is a homolog of L-arginine, featuring an additional

methylene group in its side chain.[2] It is the guanidino derivative of lysine. The hydrochloride

salt form, H-HomoArg-OH.HCl, is commonly used in research settings.

IUPAC Name: (2S)-2-amino-6-(diaminomethylideneamino)hexanoic acid;hydrochloride[3]

Chemical Formula: C7H17ClN4O2[1][3]

SMILES: Cl.N--INVALID-LINK--C(O)=O
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Physicochemical Properties
H-HomoArg-OH.HCl is a white, crystalline solid that is soluble in water. A summary of its key

physicochemical properties is presented in the table below.

Property Value Source

Molecular Weight 224.69 g/mol

Appearance White crystalline powder/solid

Melting Point 213-215 °C

Density 1.39 g/cm³

Boiling Point 414.1 °C at 760 mmHg

Vapor Pressure 1.06x10⁻⁶ mmHg at 25°C

Refractive Index 1.586

CAS Number 1483-01-8

Biological Role and Signaling Pathways
L-Homoarginine is an endogenous metabolite that has garnered significant attention for its

association with cardiovascular health and mortality. Low plasma concentrations of

homoarginine have been linked to adverse cardiovascular events, including stroke.

The primary mechanism of action is believed to be its influence on the nitric oxide (NO)

signaling pathway. L-Homoarginine can enhance NO availability in two ways:

Direct Substrate for Nitric Oxide Synthase (NOS): It can act as an alternative, albeit weaker,

substrate for NOS to produce NO.

Inhibition of Arginase: It can inhibit the enzyme arginase, which competes with NOS for their

common substrate, L-arginine. By inhibiting arginase, L-homoarginine increases the

intracellular concentration of L-arginine, leading to greater NO production.
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Furthermore, L-homoarginine is a specific inhibitor of tissue-nonspecific alkaline phosphatase

(TNAP), an enzyme implicated in vascular calcification. This inhibitory action may contribute to

its cardioprotective effects.

The synthesis of L-homoarginine in the body is primarily carried out by the enzyme L-

arginine:glycine amidinotransferase (AGAT), which transfers an amidino group from L-arginine

to L-lysine.

Synthesis

Mechanism of Action

L-Lysine

L-Arginine:glycine
amidinotransferase (AGAT)

L-Arginine

L-Homoarginine

Nitric Oxide
Synthase (NOS)

 (weak substrate)
Arginase

 inhibits

Tissue-Nonspecific
Alkaline Phosphatase (TNAP)

 inhibits

L-Arginine
Nitric Oxide (NO) Enhanced Endothelial

Function

Vascular Calcification promotes

Click to download full resolution via product page

Caption: L-Homoarginine synthesis and its role in nitric oxide signaling.

Experimental Protocols
Solubility and Solution Preparation
Proper dissolution is critical for in vitro and in vivo experiments. The following table summarizes

solubility data.
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Solvent Concentration Method Source

Water (H₂O) 10 mM
Sonication is

recommended

PBS
100 mg/mL (445.06

mM)

Ultrasonic assistance

may be needed

Protocol for Preparing Stock Solutions:

Weigh the required amount of H-HomoArg-OH.HCl powder.

Add the appropriate solvent (e.g., sterile water or PBS) to the desired concentration.

To aid dissolution, use a vortex mixer and/or sonicate the solution until it is clear.

For cell-based assays or in vivo studies, it is recommended to sterilize the solution by

passing it through a 0.22 µm filter.

Store stock solutions in aliquots at -20°C for up to one month or at -80°C for up to six months

to avoid repeated freeze-thaw cycles.

Protocol for In Vivo Formulation (Reference):

This is a general reference protocol and should be adapted based on the specific animal model

and administration route.

Dissolve H-HomoArg-OH.HCl in a small amount of DMSO.

Add PEG300 and mix until the solution is clear.

Add Tween 80 and mix well.

Finally, add Saline or PBS to reach the final desired volume and concentration.

A sample formulation could be: 5% DMSO, 30% PEG300, 5% Tween 80, and 60% Saline/PBS.
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While detailed, step-by-step synthesis protocols are proprietary or found within specific patents,

the general approach involves the guanidination of L-lysine. One patented method describes

the synthesis of a related compound, lauroyl arginine ethyl ester hydrochloride, by reacting L-

arginine ethyl ester hydrochloride with lauric acid. Another synthetic strategy for L-arginine,

which could be adapted, involves the regioselective reduction and functional group

manipulation of aspartic acid to form an ornithine derivative, followed by guanylation.

Safety and Handling
H-HomoArg-OH.HCl is the hydrochloride salt of L-homoarginine. The handling precautions

should consider the properties of both the amino acid and the acidic component.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

Inhalation: Avoid breathing dust, vapors, or mists. Use in a well-ventilated area. If ventilation

is inadequate, use a suitable respirator.

Skin and Eye Contact: Causes severe skin burns and eye damage. In case of contact,

immediately flush the affected area with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek immediate medical attention.

Ingestion: If swallowed, rinse mouth but do not induce vomiting. There is a danger of

perforation of the esophagus and stomach. Seek immediate medical attention.

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container. Keep

away from incompatible materials such as strong bases and oxidizing agents.

Stability: The product is chemically stable under standard ambient conditions.

Always consult the material safety data sheet (MSDS) provided by the supplier for the most

detailed and up-to-date safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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